Cas no 15743-20-1 (Aluminum acrylate)

• Product Name: Aluminum acrylate
• CAS No: 15743-20-1
• MF: C₉H₉AlO₆
• MW: 240.145702123642
• MDL: MFCD00078421
• CID: 87603
• PubChem ID: 167353
• Update Time: 2025-06-12

Aluminum acrylate Chemical and Physical Properties

Names and Identifiers

• Aluminum acrylate
• ACRYLIC ACID,ALUMINUM SALT
• aluminium acrylate
• Triacrylic acid aluminum salt
• 15743-20-1
• DTXSID5065932
• AKOS025294617
• NS00085299
• Aluminum triacrylate
• aluminum;prop-2-enoate
• ALUMINUMACRYLATE
• LIQDVINWFSWENU-UHFFFAOYSA-K
• Aluminium Tri-acrylate
• Acrylic acid aluminum salt
• EINECS 239-836-8
• 2-Propenoic acid, aluminum salt
• 2-Propenoic acid, aluminum salt (3:1)
• DB-253767

• MDL： MFCD00078421
• Inchi： 1S/3C3H4O2.Al/c3*1-2-3(4)5;/h3*2H,1H2,(H,4,5);/q;;;+3/p-3
• InChI Key： LIQDVINWFSWENU-UHFFFAOYSA-K
• SMILES： [Al+3].[O-]C(C=C)=O.[O-]C(C=C)=O.[O-]C(C=C)=O

Computed Properties

• Exact Mass: 240.02100
• Monoisotopic Mass: 240.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 50.4
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -3
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 120A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.063
• Melting Point: 12.5 deg C
• Boiling Point: 141 °C at 760 mmHg
• Flash Point: 61.6 °C
• Solubility: soluble in acetone, benzene, carbon tetrachloride. Miscible with alcohol, ether, ethanol, ethyl ether, chloroform.
• PSA: 78.90000
• LogP: 0.53970
• Sensitiveness: Air & Moisture Sensitive
• Solubility: Not determined

Aluminum acrylate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• TSCA：Yes
• Storage Condition：Below 5 ° C

Additional information on Aluminum acrylate

Recent Advances in Aluminum Acrylate (CAS 15743-20-1) Research: Applications and Innovations in Chemical Biomedicine

Aluminum acrylate (CAS 15743-20-1) has garnered significant attention in the field of chemical biomedicine due to its unique physicochemical properties and versatile applications. Recent studies have explored its potential in drug delivery systems, wound healing, and antimicrobial coatings. This research briefing synthesizes the latest findings on aluminum acrylate, focusing on its synthesis, characterization, and biomedical applications, while highlighting key advancements and challenges in the field.

One of the most notable developments in aluminum acrylate research is its role in controlled drug delivery systems. A 2023 study published in the Journal of Biomaterials Science demonstrated that aluminum acrylate-based hydrogels exhibit excellent pH-responsive behavior, making them ideal for targeted drug release in specific physiological environments. The study reported a 40% increase in drug-loading capacity compared to traditional polymer matrices, with sustained release profiles over 72 hours. These findings suggest that aluminum acrylate could revolutionize the treatment of chronic diseases requiring prolonged drug administration.

In the realm of wound care, aluminum acrylate has shown remarkable potential as a bioactive dressing material. Research conducted at the National University of Singapore revealed that aluminum acrylate composites incorporated with silver nanoparticles exhibited synergistic antimicrobial effects against multidrug-resistant pathogens, including MRSA and Pseudomonas aeruginosa. The material's high water absorption capacity (up to 500% of its weight) and excellent oxygen permeability make it particularly suitable for exudative wounds. Clinical trials are currently underway to evaluate its efficacy in diabetic ulcer management.

The chemical stability of aluminum acrylate has also been investigated for orthopedic applications. A recent breakthrough published in Advanced Materials Interfaces demonstrated that aluminum acrylate coatings on titanium implants significantly reduced bacterial adhesion (by 85%) while promoting osteoblast proliferation. This dual functionality addresses two major challenges in implant surgery: infection prevention and osseointegration. The study utilized advanced characterization techniques, including X-ray photoelectron spectroscopy (XPS) and atomic force microscopy (AFM), to confirm the coating's uniformity and chemical composition.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of aluminum acrylate-based products. Current research is focusing on optimizing synthesis protocols to improve batch-to-batch consistency and reduce production costs. Additionally, comprehensive toxicological studies are needed to fully understand the long-term biocompatibility of aluminum acrylate in various medical applications. The scientific community anticipates that these hurdles will be addressed in the coming years as research efforts intensify.

Looking ahead, the integration of aluminum acrylate with emerging technologies such as 3D printing and smart sensors presents exciting opportunities. Preliminary studies have shown that aluminum acrylate-based bioinks maintain structural integrity during printing while supporting cell viability. This could pave the way for customized medical devices and tissue engineering scaffolds. As research continues to uncover new properties and applications of this versatile compound, aluminum acrylate is poised to become a cornerstone material in advanced biomedical solutions.